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Compound of Interest

Compound Name: RED 19

Cat. No.: B1170737

Audience: Researchers, scientists, and drug development professionals.
Introduction

"RED 19" is a novel fluorescent dye designed for the robust and covalent functionalization of
polymer matrices. Featuring a bright red emission profile and a highly reactive N-
hydroxysuccinimide (NHS) ester group, RED 19 is an ideal tool for researchers developing
advanced drug delivery systems, tissue engineering scaffolds, and diagnostic platforms. The
NHS ester moiety reacts efficiently with primary amine groups present on polymer backbones,
forming stable amide bonds.[1][2] This covalent attachment strategy offers significant
advantages over physical encapsulation of dyes, preventing dye leakage and ensuring that the
fluorescence signal accurately represents the location and concentration of the polymer matrix.
[3][4] These application notes provide detailed protocols for the conjugation of RED 19 to an
amine-functionalized polymer, fabrication of fluorescently labeled nanopatrticles, and
subsequent characterization and in vitro evaluation.

RED 19 Specifications
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Property Value

1-(3-(succinimidyloxycarbonyl)propyl)-4-((E)-2-

Full Chemical Name (4-(diethylamino)phenyl)ethenyl)pyridin-1-ium
iodide

Common Name RED 19

Appearance Dark red solid

Molecular Weight 587.45 g/mol

Excitation Maximum (Aex) 558 nm

Emission Maximum (Aem) 579 nm

Reactive Group N-Hydroxysuccinimide (NHS) ester

Polymers with primary amine (-NH2) functional
Recommended Polymer Type
groups

Experimental Protocols
Protocol 1: Covalent Conjugation of RED 19 to an
Amine-Functionalized Polymer

This protocol describes the covalent attachment of RED 19 to a polymer backbone containing
primary amine groups (e.g., amine-terminated polyethylene glycol [PEG-NH2] or chitosan). The
reaction relies on the formation of a stable amide bond between the NHS ester of RED 19 and
the amine on the polymer.[1][5]

Materials:

RED 19

Amine-functionalized polymer (e.g., PEG-NH2, MW 5,000 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3
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e Dialysis tubing (MWCO appropriate for the polymer size)
e Deionized (DI) water

e Lyophilizer

Procedure:

e Prepare RED 19 Stock Solution: Dissolve RED 19 in anhydrous DMSO to a final
concentration of 10 mg/mL.

» Prepare Polymer Solution: Dissolve the amine-functionalized polymer in the reaction buffer
to a concentration of 20 mg/mL.

« Initiate Conjugation Reaction: Add the RED 19 stock solution to the polymer solution. A
typical molar ratio of dye to polymer is 5:1 to ensure efficient labeling. The final reaction
volume should be adjusted with the reaction buffer.

 Incubation: Gently stir the reaction mixture at room temperature for 4 hours, protected from
light.

e Purification:
o Transfer the reaction mixture to a dialysis tube.

o Dialyze against DI water for 48 hours, with water changes every 6-8 hours, to remove
unconjugated RED 19 and DMSO.

o Freeze the purified solution and lyophilize to obtain the RED 19-functionalized polymer as
a dry powder.

o Characterization (Optional but Recommended):

o Confirm conjugation using UV-Vis spectroscopy by observing the absorbance peak of
RED 19 in the purified polymer.

o Determine the degree of labeling (DOL) by measuring the absorbance of the polymer at
280 nm and RED 19 at its maximum absorbance wavelength.[5]
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Diagram: RED 19 Conjugation Workflow
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Preparation
Dissolve RED 19 Dissolve Polymer
in DMSO in Buffer (pH 8.3)
Reaction
Mix RED 19 and
Polymer Solutions
Incubate 4h at RT
(Protected from light)
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(48 hours)
Lyophilization
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Phase Preparation

Organic Phase: Aqueous Phase:
RED 19-Polymer + DOX in DCM 2% PVA Solution

Nanoparticle Fabrication

Sonication
(Emulsification)

Solvent Evaporation
(Stirring 4h)

2 Purification

Collection

Centrifugation

(Wash Pellet with DI Water (x2))

Suspend NPs Place in Dialysis Bag Collect Samples Calculate Cumulative "
vs. PBS at 37°C at Time Points Measure DOX Fluorescence Release (%) Plot Release Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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